Cas no 870987-90-9 (Piperazine, 1-(4-chloro-1,2,5-thiadiazol-3-yl)-4-ethyl-)

• Product Name: Piperazine, 1-(4-chloro-1,2,5-thiadiazol-3-yl)-4-ethyl-
• CAS No: 870987-90-9
• MF: C₈H₁₃ClN₄S
• MW: 232.733618497849
• CID: 4269275
• PubChem ID: 43808201
• Update Time: 2025-04-24

Piperazine, 1-(4-chloro-1,2,5-thiadiazol-3-yl)-4-ethyl- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(4-chloro-1,2,5-thiadiazol-3-yl)-4-ethyl-
• DTXSID701203862
• 870987-90-9

• Inchi： 1S/C8H13ClN4S/c1-2-12-3-5-13(6-4-12)8-7(9)10-14-11-8/h2-6H2,1H3
• InChI Key： YDHHGMKQKBJPDN-UHFFFAOYSA-N
• SMILES： N1(C2C(Cl)=NSN=2)CCN(CC)CC1

Computed Properties

• Exact Mass: 232.0549453Da
• Monoisotopic Mass: 232.0549453Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 60.5Ų